Cas no 1703-49-7 (1H-Purine-2,6-dione,7-[[4-(dimethylamino)phenyl]methyl]-3,7-dihydro-1,3-dimethyl-, hydrochloride(1:1))

• Product Name: 1H-Purine-2,6-dione,7-[[4-(dimethylamino)phenyl]methyl]-3,7-dihydro-1,3-dimethyl-, hydrochloride(1:1)
• CAS No: 1703-49-7
• MF: C₁₆H₂₀ClN₅O₂
• MW: 349.815301895142
• CID: 156797
• PubChem ID: 121174
• Update Time: 2025-04-19

1H-Purine-2,6-dione,7-[[4-(dimethylamino)phenyl]methyl]-3,7-dihydro-1,3-dimethyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,7-[[4-(dimethylamino)phenyl]methyl]-3,7-dihydro-1,3-dimethyl-, hydrochloride(1:1)
• 7-[[4-(dimethylamino)phenyl]methyl]-1,3-dimethylpurine-2,6-dione,hydrochloride
• DTXSID20168838
• p-Dimethylamino-benzyl theophylline chlorhydrate [French]
• AKOS040752617
• p-Dimethylamino-benzyl theophylline chlorhydrate
• Theophylline, 7-(p-(dimethylamino)benzyl)-, hydrochloride
• 1H-Purine-2,6-dione, 7-((4-(dimethylamino)phenyl)methyl)-3,7-dihydro-1,3-dimethyl-, monohydrochloride
• (p-Dimethylamino benzyl)-7 dimethyl-1,3 xanthine chlorhydrate
• LJ 278
• 1703-49-7
• (p-Dimethylamino benzyl)-7 dimethyl-1,3 xanthine chlorhydrate [French]
• 7-(4-(dimethylamino)benzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione hydrochloride
• 7-[[4-(dimethylamino)phenyl]methyl]-1,3-dimethylpurine-2,6-dione;hydrochloride

• Inchi： 1S/C16H19N5O2.ClH/c1-18(2)12-7-5-11(6-8-12)9-21-10-17-14-13(21)15(22)20(4)16(23)19(14)3;/h5-8,10H,9H2,1-4H3;1H
• InChI Key： OAPNOVIISKMNEZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N=CN2CC2C=CC(=CC=2)N(C)C)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 349.1308
• Monoisotopic Mass: 349.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Boiling Point: 535.8°Cat760mmHg
• Flash Point: 277.9°C
• PSA: 61.68